Cas no 18729-08-3 (5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid)

• Product Name: 5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid
• CAS No: 18729-08-3
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4949195
• Update Time: 2025-05-20

5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid
• BrC1=C(C(=O)O)C=C(C(=C1)C(F)(F)F)N

• Inchi： 1S/C8H5BrF3NO2/c9-5-2-4(8(10,11)12)6(13)1-3(5)7(14)15/h1-2H,13H2,(H,14,15)
• InChI Key： HURJICIYWHHEGE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C=C1C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Additional information on 5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid

5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid (CAS No. 18729-08-3): A Comprehensive Overview

5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid (CAS No. 18729-08-3) is a versatile organic compound with a wide range of applications in the fields of chemical biology, medicinal chemistry, and materials science. This compound is characterized by its unique combination of functional groups, including an amino group, a bromine atom, and a trifluoromethyl group, which collectively contribute to its distinct chemical properties and potential biological activities.

The molecular formula of 5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid is C₉H₆BrF₃N₂O₂, and its molecular weight is approximately 284.05 g/mol. The compound's structure features a benzene ring substituted with an amino group at the 5-position, a bromine atom at the 2-position, and a trifluoromethyl group at the 4-position. The carboxylic acid group at the 1-position adds to its reactivity and solubility properties.

In recent years, 5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid has garnered significant attention due to its potential as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. The presence of the bromine atom and the trifluoromethyl group makes it an attractive starting material for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds. Additionally, the amino group provides opportunities for further functionalization through amide bond formation or other chemical transformations.

5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid has been studied for its potential therapeutic applications. Research has shown that compounds containing similar structural motifs exhibit anti-inflammatory, anti-cancer, and anti-viral activities. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated potent inhibition of specific kinases involved in cancer progression. Another study in Bioorganic & Medicinal Chemistry Letters highlighted the anti-inflammatory properties of related compounds, suggesting their potential use in treating inflammatory diseases.

The physical properties of 5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 160 to 163°C. The compound is moderately soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, 5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid should be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound. It is also important to store it in a cool, dry place away from incompatible materials to prevent degradation or unwanted reactions.

The synthesis of 5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid can be achieved through several routes. One common method involves the bromination of 5-amino-4-trifluoromethylbenzoic acid followed by subsequent purification steps. Another approach involves the reaction of 2-bromobenzotrifluoride with ammonia and carbon dioxide under high pressure conditions. These synthetic methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

In conclusion, 5-Amino-2-bromo-4-(trifluoromethyl)benzoic acid (CAS No. 18729-08-3) is a valuable compound with diverse applications in chemical biology and medicinal chemistry. Its unique combination of functional groups offers opportunities for further functionalization and derivatization, making it an important intermediate in the synthesis of biologically active molecules. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in both academic and industrial settings.